![molecular formula C12H16O2 B095014 Methyl 4-isopropylphenylacetate CAS No. 16216-94-7](/img/structure/B95014.png)
Methyl 4-isopropylphenylacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-isopropylphenylacetate is a chemical compound that belongs to the class of phenylacetates. It is commonly used in the synthesis of various pharmaceuticals, fragrances, and flavorings. This compound has gained significant attention in the scientific community due to its unique properties and potential applications.
Scientific Research Applications
Methyl 4-isopropylphenylacetate has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, and anti-cancer properties. In addition, it has been shown to have antimicrobial activity against various strains of bacteria and fungi.
Mechanism of Action
The mechanism of action of Methyl 4-isopropylphenylacetate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a key role in the inflammatory response and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). In addition, it has been shown to inhibit the proliferation of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
Methyl 4-isopropylphenylacetate has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize. In addition, it has a wide range of potential applications in various fields of research. However, it also has some limitations. For example, it may not be suitable for use in certain types of experiments due to its potential toxicity.
Future Directions
There are several future directions for research on Methyl 4-isopropylphenylacetate. One potential area of research is the development of new therapeutic agents based on this compound. Another area of research is the investigation of its potential applications in the field of agriculture, such as its use as a pesticide. Furthermore, the mechanism of action of this compound requires further investigation to fully understand its pharmacological effects.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It has been extensively studied for its anti-inflammatory, analgesic, and anti-cancer properties. However, further research is needed to fully understand its mechanism of action and potential applications in various fields of research.
Properties
16216-94-7 | |
Molecular Formula |
C12H16O2 |
Molecular Weight |
192.25 g/mol |
IUPAC Name |
methyl 2-(4-propan-2-ylphenyl)acetate |
InChI |
InChI=1S/C12H16O2/c1-9(2)11-6-4-10(5-7-11)8-12(13)14-3/h4-7,9H,8H2,1-3H3 |
InChI Key |
YPVRHVMAGVVRCI-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)CC(=O)OC |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CC(=O)OC |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.